Cas no 1177279-79-6 (4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amine hydrochloride)

• Product Name: 4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amine hydrochloride
• CAS No: 1177279-79-6
• MF: C₉H₈Cl₂FN₃
• MW: 248.084322929382
• CID: 4561618
• Update Time: 2025-05-22

4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-4-fluorophenyl)-1h-pyrazol-5-amine, HCl
• 4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amine hydrochloride
• 4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amine;hydrochloride
• C9H7ClFN3.ClH
• Y2615
• 4-(2-Chloro-4-fluorophenyl)-1h-pyrazol-5-amine HCl
• 4-(2-Chloro-4-fluorophenyl)-1H-pyrazol-3-amine (HCl)

• Inchi： 1S/C9H7ClFN3.ClH/c10-8-3-5(11)1-2-6(8)7-4-13-14-9(7)12;/h1-4H,(H3,12,13,14);1H
• InChI Key： BCUZTEHFOFVXCY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NNC=1N)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 54.7

Experimental Properties

• Color/Form: NA
• Flash Point: 209.7±28.4 °C

4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amine hydrochloride

4-(2-Chloro-4-Fluorophenyl)-1H-Pyrazol-5-Amine Hydrochloride: A Comprehensive Overview

The compound 4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amine hydrochloride, identified by the CAS number 1177279-79-6, is a highly specialized chemical entity with significant applications in the field of pharmaceuticals and organic synthesis. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with this compound.

The molecular structure of 4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amine hydrochloride comprises a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern on the pyrazole ring includes a chlorine atom at position 2 and a fluorine atom at position 4 on the phenyl group, along with an amine group at position 5. This specific substitution pattern contributes to the compound's unique electronic properties and reactivity, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the potential of 4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amine hydrochloride as a lead compound in the development of novel therapeutic agents. Researchers have explored its role as a kinase inhibitor, demonstrating promising activity against various cancer-related kinases. Additionally, this compound has shown potential in modulating other key enzymes involved in inflammatory and neurodegenerative diseases.

The synthesis of 4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amine hydrochloride typically involves multi-step processes that include nucleophilic aromatic substitution and amine functionalization. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

In terms of biological evaluation, 4-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-amie hydrochloride has been extensively studied for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles. Preclinical studies have demonstrated favorable bioavailability and target selectivity, positioning this compound as a strong candidate for further clinical development.

The integration of computational chemistry tools has significantly enhanced our understanding of the molecular interactions of 4-(2-chloro-4-fluorophenyl)-1H-pyrazol-amie hydrochloride. Docking studies have revealed key binding motifs that contribute to its inhibitory activity against specific protein targets. These insights have facilitated structure-based drug design strategies to optimize potency and selectivity.

In conclusion, 4-(2-chloro-4-fluorophenyl)-1H-pyrazol-amie hydrochloride, with its unique chemical structure and diverse biological activities, represents a promising lead compound in drug discovery efforts. Continued research into its synthetic optimization, pharmacological profiles, and therapeutic applications will undoubtedly pave the way for innovative treatments across various disease domains.